Cas no 2248308-61-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate
• CAS No: 2248308-61-2
• MF: C₁₈H₁₂N₂O₆S
• MW: 384.362683296204
• CID: 5979423
• PubChem ID: 165725990
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate
• 2248308-61-2
• EN300-6520293

• Inchi： 1S/C18H12N2O6S/c1-2-10-19-27(24,25)13-7-5-6-12(11-13)18(23)26-20-16(21)14-8-3-4-9-15(14)17(20)22/h1,3-9,11,19H,10H2
• InChI Key： KKWIRZYRYODURQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(NCC#C)(=O)=O

Computed Properties

• Exact Mass: 384.04160728g/mol
• Monoisotopic Mass: 384.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yn-1-yl)sulfamoyl]benzoate (CAS No: 2248308-61-2)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(prop-2-yne)sulfamoyl]benzoate is a complex organic compound with the CAS registry number 224830861. This compound belongs to the class of benzoic acid derivatives and features a sulfonamide group attached to the benzoate moiety. The isoindole ring system adds further complexity to its structure, making it a unique molecule with potential applications in various fields such as pharmaceuticals and materials science.

The synthesis of 1,3-dioxo isoindole derivatives has been a topic of interest in recent chemical research due to their versatile reactivity and potential bioactivity. Studies have shown that these compounds can exhibit antimicrobial properties, making them promising candidates for drug development. Additionally, the presence of the propargyl sulfonamide group introduces steric and electronic effects that can influence the compound's interaction with biological systems.

Recent advancements in sustainable chemistry have led to the exploration of eco-friendly methods for synthesizing such compounds. Researchers have employed green chemistry principles, such as using microwave-assisted synthesis and catalytic systems, to optimize the production process of benzoate derivatives. These methods not only enhance yield but also reduce environmental impact, aligning with global efforts toward sustainable development.

In terms of applications, sulfonamide-containing benzoates have been investigated for their role in polymer chemistry. Their ability to form stable covalent bonds makes them valuable in the synthesis of high-performance polymers used in electronics and advanced materials. Furthermore, their fluorescent properties under certain conditions have opened avenues for their use in sensors and imaging technologies.

From a structural perspective, the isoindole ring system contributes significantly to the compound's stability and reactivity. The dioxo functionality introduces hydrogen bonding capabilities, which can influence solubility and bioavailability—critical factors in drug design. The integration of this moiety with the sulfonamide group creates a molecule with multifaceted chemical properties that are yet to be fully explored.

Recent studies have also highlighted the potential of this compound in nanotechnology applications. Its ability to self-assemble into ordered structures at the nanoscale presents opportunities for creating novel materials with tailored properties. Researchers are currently exploring its use in constructing nanostructured surfaces for applications in catalysis and energy storage.

The development of efficient analytical techniques has been instrumental in characterizing this compound's properties. Techniques such as NMR spectroscopy and mass spectrometry have provided insights into its molecular structure and reactivity. These advancements have facilitated a deeper understanding of how structural modifications can be leveraged to enhance its functional properties.

In conclusion, 1,3-dioxo isoindole benzoate derivatives represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover their potential, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.